Cas no 6563-50-4 (9H-Xanthen-9-one, 1,3,5-trimethoxy-)

• Product Name: 9H-Xanthen-9-one, 1,3,5-trimethoxy-
• CAS No: 6563-50-4
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 397770
• PubChem ID: 11953368
• Update Time: 2025-04-19

9H-Xanthen-9-one, 1,3,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 1,3,5-trimethoxy-
• 1,3,5-trimethoxyxanthen-9-one
• 1,3,5-trimethoxy-9H-xanthen-9-one
• 1,3,5-Trimethoxy-xanthen-9-on
• 1,3,5-trimethoxy-xanthen-9-one
• 1,3,5-Trimethoxy-xanthon
• 1,3,5-trimethoxyxanthone
• 9H-Xanthen-9-one,1,3,5-trimethoxy
• DTXSID80474588
• 6563-50-4
• RZTTWIXYIUTQIT-UHFFFAOYSA-N
• BDBM50155432
• CHEMBL186416
• SCHEMBL8484364

• Inchi： 1S/C16H14O5/c1-18-9-7-12(20-3)14-13(8-9)21-16-10(15(14)17)5-4-6-11(16)19-2/h4-8H,1-3H3
• InChI Key： RZTTWIXYIUTQIT-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C2C(=CC(=CC1=2)OC)OC)=O)OC

Computed Properties

• Exact Mass: 286.08400
• Monoisotopic Mass: 286.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 57.90000
• LogP: 2.97200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Natural Products and Extracts Plant Extracts Plant based Haploclathra paniculata
• Xanthones